Cas no 90-31-3 (1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one structure
90-31-3 structure
Product Name:1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:90-31-3
MF:C10H9ClN2O
MW:208.64426112175
MDL:MFCD00020750
CID:34558
PubChem ID:66656
Update Time:2024-10-26

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
    • MCPMP
    • 2-(3-Chlorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one
    • 1-(3'-Chlorophenyl)-3-methyl-5-pyrazolone
    • 1-(3-CHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
    • 2-(3-chlorophenyl)-5-methyl-4H-pyrazol-3-one
    • REGID_for_CID_66656
    • 1-(3-Chlorophenyl)-3-methyl-2-pyrazolin-5-one, 97%
    • W-109332
    • EINECS 201-984-6
    • MFCD00020750
    • EC 201-984-6
    • AKOS000119612
    • AS-10049
    • 2-(3-Chlorophenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
    • Z50146757
    • 1-(3-Chlorophenyl)-3-methyl-5(4H)-pyrazolone
    • NCGC00246159-01
    • 90-31-3
    • m-Chloropyrazone
    • (m-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
    • SCHEMBL1260486
    • 2-(3-chlorphenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-on
    • 1-(3-CHLOROPHENYL)-3-METHYL-5-PYRAZOLONE
    • NSC 166399
    • CCG-245085
    • 3-Methyl-1-(3'-chlorophenyl)-2-pyrazolin-5-one
    • 2-Pyrazolin-5-one, 1-(m-chlorophenyl)-3-methyl-
    • FT-0605612
    • Maybridge4_003722
    • Q27266469
    • CHEMBL1444702
    • HMS2769H11
    • DTXSID3059006
    • s10604
    • NSC166399
    • 3H-Pyrazol-3-one, 2-(3-chlorophenyl)-2,4-dihydro-5-methyl-
    • HMS1531J04
    • UNII-76806T6L7I
    • 1-(3-Chlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
    • 2-(3-Chlorophenyl)-2,4-dihydro-5-methyl-3H-pyrazol-3-one (ACI)
    • 2-Pyrazolin-5-one, 1-(m-chlorophenyl)-3-methyl- (8CI)
    • 1-(3-Chlorophenyl)-3-methyl-4,5-dihydropyrazole-5-one
    • 1-(3′-Chlorophenyl)-3-methyl-2-pyrazolin-5-one
    • 1-(m-Chlorophenyl)-3-methyl-5-pyrazolone
    • 3-Methyl-1-(3′-chlorophenyl)-2-pyrazolin-5-one
    • NS00002282
    • 1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
    • MDL： MFCD00020750
    • Inchi： 1S/C10H9ClN2O/c1-7-5-10(14)13(12-7)9-4-2-3-8(11)6-9/h2-4,6H,5H2,1H3
    • InChI Key： RIOMUJXIGYZENC-UHFFFAOYSA-N
    • SMILES： O=C1CC(C)=NN1C1C=C(Cl)C=CC=1

Computed Properties

  • Exact Mass: 208.04
  • Monoisotopic Mass: 208.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.32
  • Melting Point: 128-131 ºC
  • Boiling Point: 382.9°C at 760 mmHg
  • Flash Point: 185.4°C
  • Refractive Index: 1.625
  • PSA: 32.67000
  • LogP: 1.95320
  • Solubility: Not determined

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Security Information

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

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1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Production Method

Production Method 1

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 2 h, 100 °C
Reference
Study and synthesis of some organic spiro derivatives using Schiff base reaction
Patel, Rajarshi N.; Patel, P. V.; Desai, K. R.; Nimavat, K. S.; Vyas, K. B., Heterocyclic Letters, 2012, 2(3), 327-332

Production Method 2

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  12 h, reflux
Reference
Synthesis and antiproliferative activity of novel thiazolo [3,2-a] pyrimidine derivates
Zhang, Lei; Lin, Ya; Wang, Jing; Zhu, Xinling; Yao, Qiuli; et al, Youji Huaxue, 2015, 35(2), 497-504

Production Method 3

2312-23-4 2312-23-4
105-45-3 105-45-3
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  overnight, reflux
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7 - 8, cooled
Reference
Synthesis of herbicide candidate through optimization of quinclorac with 3-methyl-1H-pyrazol-5-yl
Luo, Dingfeng; Bai, Haodong; Zhou, Xiaomao; Wu, Lamei; Zhang, Chengjia; et al, Frontiers in Chemistry (Lausanne, 2021, 9,

Production Method 4

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Acetic acid ;  8 h, reflux; cooled
Reference
Stereoselective Assembly of Multifunctional Spirocyclohexene Pyrazolones That Induce Autophagy-Dependent Apoptosis in Colorectal Cancer Cells
Li, Xiang; Chen, Fei-Yu; Kang, Jing-Wen; Zhou, Jin; Peng, Cheng ; et al, Journal of Organic Chemistry, 2019, 84(14), 9138-9150

Production Method 5

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol ,  Water ;  5 min, rt
1.2 3 h, reflux
1.3 Reagents: Water ;  cooled
Reference
Regioselectivity Switch in Palladium-Catalyzed Allenylic Cycloadditions of Allenic Esters: [4+1] or [4+3] Cycloaddition/Cross-Coupling
Li, Long; Luo, Pengfei; Deng, Yuhua ; Shao, Zhihui, Angewandte Chemie, 2019, 58(14), 4710-4713

Production Method 6

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Acetic acid ;  8 h, reflux
Reference
Synthesis of Vinylcyclopropane-Fused Pyrazolone Derivatives by Sulfur Ylide-Initiated 1,6-Michael Addition-Cyclization Reactions
Li, Xiang; Liu, Yan-Qing; Kang, Jing-Wen; Chen, Fei-Yu; He, Xi-Guo; et al, European Journal of Organic Chemistry, 2018, 2018(34), 4723-4730

Production Method 7

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Ethanol
Reference
Pharmaceutical normalizing brain functions
, Japan, , ,

Production Method 8

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 Catalysts: Imidazole Solvents: Water ;  1 h, 80 °C; 1 h, rt
Reference
Catalytic and Multicomponent Reactions for Green Synthesis of Some Pyrazolone Compounds and Evaluation as Antimicrobial Agents
Ali, Hazim M.; El-Ossaily, Yasser A. ; Metwally, Saoud A.; Althobaiti, Ibrahim O.; Altaleb, Hamud A.; et al, ACS Omega, 2022, 7(33), 29142-29152

Production Method 9

2312-23-4 2312-23-4
105-45-3 105-45-3
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  5 - 10 h, reflux; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7, cooled
Reference
Novel hybrids of 3-n-butylphthalide and edaravone: Design, synthesis and evaluations as potential anti-ischemic stroke agents
Sheng, Xiao; Hua, Kai; Yang, Chunyu; Wang, Xiaoli; Ji, Hui; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(17), 3535-3540

Production Method 10

141-97-9 141-97-9
14763-20-3 14763-20-3
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Acetic acid ;  24 - 36 h, 122 °C
Reference
Water Microdroplet Chemistry for Accelerating Green Thiocyanation and Discovering Water-Controlled Divergence
Xue, Luyun; Zheng, Boyu; Sun, Jiannan; Liu, Jinhua; Cheng, Heyong, ACS Sustainable Chemistry & Engineering, 2023, 11(34), 12780-12789

Production Method 11

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Acetic acid ;  4 h, 130 °C
Reference
Iodine-catalyzed oxidative annulation: facile synthesis of pyrazolooxepinopyrazolones via methyl azaarene sp3 C-H functionalization
Zhang, Xin-Ke; Miao, Xiao-Yu; Zhou, Yu; Wang, Yu-Mei; Song, Ying-Chun; et al, Organic & Biomolecular Chemistry, 2022, 20(6), 1236-1242

Production Method 12

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Acetic acid ;  12 h, reflux
Reference
Pd-Catalyzed intramolecular C-H activation and C-S formation to synthesize pyrazolo[5,1-b]benzothiazoles without an additional oxidant
Peng, Yingyuan; He, Qian; Zhang, Xiaofei; Yang, Chunhao, Organic Chemistry Frontiers, 2019, 6(18), 3234-3237

Production Method 13

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Sodium acetate Solvents: Ethanol ,  Water ;  5 min, rt
1.2 3 h, rt → reflux
Reference
One-flask synthesis of pyrazolone thioethers involving catalyzed and uncatalyzed thioetherification pathways of pyrazolones
Mukherjee, Prasun; Das, Asish R., Organic & Biomolecular Chemistry, 2017, 15(35), 7267-7271

Production Method 14

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Ethanol ;  6 - 9 h, 75 °C
Reference
The synthesis of dipyrazolylmethanes, X-ray structure analysis
Ma, Yuan; Wang, Jinxia; Ma, Hengchang, Heterocycles, 2014, 89(7), 1645-1655

Production Method 15

2312-23-4 2312-23-4
141-97-9 141-97-9
90-31-3 90-31-3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  60 °C; 24 h, reflux
1.2 Solvents: Ethyl acetate ,  Water ;  2 h, rt
Reference
A facile catalytic Michael addition of pyrazolines to α,β-unsaturated carbonyl compounds
Xie, Chen; Lu, Zhijin; Zhou, Wei; Han, Jianlin; Pan, Yi, Tetrahedron Letters, 2012, 53(49), 6650-6653

Production Method 16

14763-20-3 14763-20-3
105-45-3 105-45-3
90-31-3 90-31-3
Reaction Conditions
1.1 Solvents: Ethanol ;  reflux
Reference
Structure-activity relationship of 3-methyl-1-phenyl-2-pyrazolin-5-one (edaravone)
Watanabe, Kazutoshi; Morinaka, Yasuhiro; Iseki, Katsuhiko; Watanabe, Toshiaki; Yuki, Satoshi; et al, Redox Report, 2003, 8(3), 151-155

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Raw materials

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Preparation Products

1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:90-31-3)1-(3-CHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
Order Number:sfd18243
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
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Amadis Chemical Company Limited
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(CAS:90-31-3)1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
Order Number:A843500
Stock Status:in Stock
Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):165.0/448.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:90-31-3)1-(3-CHLOROPHENYL)-3-METHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
sfd18243
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:90-31-3)1-(3-chlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
A843500
Purity:99%/99%
Quantity:5g/25g
Price ($):165.0/448.0
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